4-chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine

• IUPAC Name: 3-chloro-7-(6-chloropyrimidin-4-yl)-6,8-dihydro-5H-imidazo[1,2-a]pyrazine
• InChI: InChI=1S/C10H9Cl2N5/c11-7-3-9(15-6-14-7)16-1-2-17-8(12)4-13-10(17)5-16/h3-4,6H,1-2,5H2
• InChI Key: CHYGVLLUIVJZNI-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC=C2Cl)CN1C3=CC(=NC=N3)Cl
• Molecular Formula: C10H9Cl2N5
• Molecular Weight: 270.12 g/mol

Description

4-Chloro-6-{3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyrimidine (CIP) is a heterocyclic compound that has been studied for its potential medicinal properties. It has been investigated for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. CIP is a member of the imidazopyrazine class of compounds, which are known for their ability to modulate cellular processes.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of tricyclic, N-aryl, pyridine- and pyrazine-fused pyrimidones. These pyrimidones include various structurally unique derivatives, emphasizing the versatility of this compound in creating diverse tricyclic structures (Friary, McPhail, & Seidl, 1993).
• It also serves as a key component in the synthesis of various substituted imidazo[1,2-a]pyridines and related compounds. This highlights its role in creating a broad range of nitrogen-containing heterocycles, which are important in various chemical reactions and potential drug development (Barlin, Davies, Ireland, Ngu, & Zhang, 1992).

Application in Drug Synthesis and Modification

• The compound is instrumental in synthesizing 3-(pyrimidin-4-yl)-imidazo[1,2-a]pyridines and related structures, demonstrating its utility in the drug discovery process. Its inclusion in the late stages of synthesis allows for rapid access to a variety of substitution patterns, which is crucial for the development of new pharmacological agents (Ducray et al., 2010).

Role in Pharmacological Research

• The compound is part of the synthesis of benzimidazole condensed ring systems. These systems have shown potential antineoplastic activity, indicating the compound's indirect role in cancer treatment research (Abdel-Hafez, 2007).
• It is also involved in the development of novel inhibitors, such as the 2-(pyrazol-4-ylamino)-pyrimidine inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-1R). This highlights its significance in creating targeted therapies for diseases like cancer (Degorce et al., 2016).